Cas no 66148-15-0 (Nicotinic Acid-d4)

Nicotinic Acid-d4 Properties

Names and Identifiers

• 3-Pyridine-2,4,5,6-d4-carboxylicacid
• Nicotinic Acid-d4
• Nicotinic-d4 Acid
• 2,4,5,6-tetradeuteriopyridine-3-carboxylic acid

• InChIKey： PVNIIMVLHYAWGP-RHQRLBAQSA-N
• Inchi： InChI=1S/C6H5NO2/c8-6(9)5-2-1-3-7-4-5/h1-4H,(H,8,9)/i1D,2D,3D,4D
• SMILES： C1([2H])=C([2H])C(=C([2H])N=C1[2H])C(=O)O

Computed Properties

• Exact Mass: 127.05700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.77980
• PSA: 50.19000
• Melting Point: 236-239 °C (lit.)
• Flash Point: Fahrenheit: 379.4 ° f < br / > Celsius: 193 ° C < br / >
• Color/Form: Not available
• Solubility: Not available